1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C14H14N6OS/c21-14(19-11-3-1-10-22-11)18-7-9-20-8-6-17-13(20)12-15-4-2-5-16-12/h1-6,8,10H,7,9H2,(H2,18,19,21)
• InChI Key: OOOHAUWARLLKPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C2=NC=CN2CCNC(=O)NC3=CC=CS3
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol

Description

1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties that make it a promising candidate for research in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea can have various biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and induce cell cycle arrest. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea in lab experiments is its unique chemical structure and properties. This compound has been found to exhibit anti-cancer properties, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can pose a risk to researchers working with this compound.

Future Directions

There are several future directions for research on 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea. One potential direction is the development of new cancer therapies based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas, such as the treatment of inflammatory diseases. Further research is also needed to explore the potential toxicity of this compound and ways to mitigate any risks associated with its use in lab experiments. Overall, the unique properties of 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea make it a promising candidate for future research in various fields.

Synthesis Methods

The synthesis of 1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethanamine with thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with urea to obtain the final compound.

Scientific Research Applications

1-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)urea has been extensively studied for its potential applications in various fields. One of the most significant areas of research is in the field of medicine, where this compound has been found to exhibit anti-cancer properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer therapies.